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Compound of Interest

Compound Name: Buphedrone

Cat. No.: B1655700

The proper disposal of Buphedrone, a synthetic cathinone classified as a Schedule |
controlled substance in the United States, requires stringent adherence to safety protocols and
regulatory requirements to mitigate risks to personnel and the environment.[1][2] This guide
provides essential, step-by-step procedures for researchers, scientists, and drug development
professionals to ensure the safe and compliant disposal of Buphedrone and associated waste
materials.

Hazard Identification and Chemical Profile

Buphedrone (2-(methylamino)-1-phenylbutan-1-one) is a stimulant of the phenethylamine and
cathinone classes.[1] Its free base form is unstable and prone to dimerization, meaning it is
typically handled as a more stable salt, most commonly the hydrochloride salt.[1][2][3] The
Safety Data Sheet (SDS) for Buphedrone hydrochloride classifies it as toxic if swallowed or
inhaled, a cause of serious eye damage, and a skin and respiratory irritant.[4][5][6]

Key Chemical and Physical Properties:
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Property Value Reference
Chemical Formula C11H1sNO [7]
Molar Mass 177.247 g/mol [1]
CAS Number 408332-79-6 (free base) [7]

166593-10-8 (hydrochloride)

[1](6]

Appearance

Varies; typically a crystalline

solid as the hydrochloride salt.

Stability

The free base is unstable; the
hydrochloride salt is more
stable.[2][3]

Regulatory Compliance

The disposal of Buphedrone is governed by multiple federal and local regulations due to its

dual classification as a hazardous chemical and a controlled substance.

e Drug Enforcement Administration (DEA): As a Schedule | controlled substance, Buphedrone

is subject to stringent DEA regulations regarding its handling, storage, and final destruction.

[2][8] The primary requirement is that the substance must be rendered "non-retrievable,"

meaning it cannot be transformed back into a usable form.[9][10]

o Environmental Protection Agency (EPA): Buphedrone waste is also considered hazardous
waste under the Resource Conservation and Recovery Act (RCRA).[8] This prohibits its

disposal down the drain or in regular trash.[9][11]

Disposal procedures must comply with all applicable federal, state, and local regulations.
Always consult your institution's Environmental Health and Safety (EHS) office for specific

guidance.[11]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe handling and disposal of

Buphedrone waste, including pure substance, contaminated labware, and solutions.
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Step 1: Segregation and Waste Collection

e Immediate Segregation: All Buphedrone waste must be kept separate from other laboratory
waste streams.[12] Do not mix with incompatible chemicals, such as strong oxidizing agents
or bases.[11][12]

o Designated Waste Containers: Use dedicated, leak-proof containers clearly labeled for
Buphedrone waste.[11][13] Containers should be made of a compatible material and have a
secure screw cap.[12]

e Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical
name "Buphedrone,” and an indication that it is a DEA-controlled substance.[11]

Step 2: On-Site Storage

o Satellite Accumulation Area (SAA): Store the sealed waste container in a designated and
secure SAA within the laboratory, at or near the point of generation.[11][12][13]

e Security: Given its controlled substance status, the storage location must be secure to
prevent diversion. Access should be restricted to authorized personnel.

» Container Management: Keep the waste container closed at all times except when adding
waste.[12] Leave at least one inch of headspace in liquid waste containers to allow for
expansion.[12]

Step 3: Decontamination of Empty Containers and Glassware

» Triple Rinsing: Empty containers that held pure Buphedrone must be decontaminated by
triple rinsing with a suitable solvent (e.g., methanol or ethanol).[11]

e Rinsate Collection: The first rinseate is considered acutely hazardous waste and must be
collected and disposed of in the designated Buphedrone waste container.[11] Subsequent
rinses may also need to be collected depending on local EHS guidelines.

» Disposal of Rinsed Containers: After triple rinsing and air drying, the defaced or removed
label container may be disposed of as regular glass or plastic waste, as per institutional
policy.[14]
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Step 4: Arranging for Final Disposal

» Professional Disposal: The final disposal of Buphedrone must be handled by your
institution's EHS office or a licensed hazardous waste contractor who is also registered with
the DEA to handle controlled substances.[11][15]

« Incineration: Incineration is a common and effective DEA-compliant method for destroying
controlled substances, as it ensures the substance is rendered non-retrievable.[10][15]

o Documentation: Maintain meticulous records of all Buphedrone waste generated and
disposed of. The disposal process for controlled substances often requires specific
documentation, such as DEA Form 41, and may need to be withessed by at least two
authorized individuals.[10][15]

Experimental Protocols: Not Applicable

This document provides procedural guidance for disposal and does not cite specific
experimental protocols that would necessitate detailed methodologies. The disposal steps
provided are based on established safety and regulatory guidelines for hazardous and
controlled substances.

Mandatory Visualization: Buphedrone Disposal
Workflow

The following diagram illustrates the logical workflow for the proper disposal of Buphedrone in
a laboratory setting.

Click to download full resolution via product page

Caption: Logical workflow for the safe and compliant disposal of Buphedrone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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